Phe-Pro-Arg-PABA-Resorufin
Overview
Description
Phe-Pro-Arg-PABA-Resorufin is a Chromogenic and fluorogenic peptide substrate for the highly sensitive detection of proteases in biological matrices. The outstanding performance of the tripeptide substrates is exemplified by specific fluorescence detection of thrombin and factor Xa at only 500 fM concentration. The substrate is also applicable to the sensitive detection of the thrombin inhibitor dabigatran in human plasma and whole blood samples, highlighting its potential for a point-of-care test for instant monitoring the blood levels of this blockbuster anticoagulant drug in specific clinical situations.
Scientific Research Applications
Biochemical Assays and Enzyme Activity Studies :
- Resorufin, a component of Phe-Pro-Arg-PABA-Resorufin, is utilized in biochemical assays. For example, Beckmann (1991) described its use in phenol sulfotransferase assays, highlighting its utility in continuously recording sulfation reactions due to its fluorescent properties (Beckmann, 1991).
- Nims, Prough, and Lubet (1984) developed a fluorometric assay using resorufin for measuring the activity of quinone oxidoreductase, an enzyme involved in detoxification processes (Nims, Prough, & Lubet, 1984).
Fluorescent Probes and Imaging :
- Wang et al. (2021) discussed the development of resorufin-based fluorescent probes for detecting biological substances such as enzymes and reactive species, highlighting its applications in molecular imaging and analytical chemistry (Wang et al., 2021).
- Ryder, Power, and Glynn (2003) explored resorufin for fluorescence-lifetime-based pH sensing, which is crucial in biological and clinical sciences (Ryder, Power, & Glynn, 2003).
Pharmacology and Drug Development :
- Bajusz et al. (1990) investigated D-Phe-Pro-Arg-H, a highly active and selective anticoagulant, demonstrating its pharmacological potential and its stability in aqueous solutions (Bajusz et al., 1990).
- Nöteberg et al. (2000) described the synthesis of thrombin inhibitors incorporating D-Phe-Pro-Arg, emphasizing the importance of this peptide sequence in medicinal chemistry (Nöteberg et al., 2000).
Environmental and Ecotoxicological Research :
- Bosveld et al. (2002) used resorufin in a study to measure the ethoxy resorufin dealkylase (EROD) inducing potency of polycyclic aromatic hydrocarbons (PAHs), which is relevant for environmental risk assessment studies (Bosveld et al., 2002).
properties
Molecular Formula |
C39H42N8O6 |
|---|---|
Molecular Weight |
718.815 |
SMILES |
O=C1C=C2OC3=CC(OCC4=CC=C(NC([C@@H](NC([C@@H]5CCCN5C([C@H](N)CC6=CC=CC=C6)=O)=O)CCCNC(N)=N)=O)C=C4)=CC=C3N=C2C=C1 |
Appearance |
Solid powder |
synonyms |
Phe-Pro-Arg-PABA-Resorufin; (S)-1-(D-phenylalanyl)-N-((S)-5-guanidino-1-oxo-1-((4-(((3-oxo-3H-phenoxazin-7-yl)oxy)methyl)phenyl)amino)pentan-2-yl)pyrrolidine-2-carboxamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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